QBS10072S

• Molecular Formula: C15H22Cl2N2O2
• Molecular Weight: 333.2 g/mol
• InChI: InChI=1S/C15H22Cl2N2O2/c1-11-2-3-14(19(6-4-16)7-5-17)9-12(11)8-13(18)10-15(20)21/h2-3,9,13H,4-8,10,18H2,1H3,(H,20,21)/t13-/m0/s1
• InChIKey: CWYYHMPCMCTGFA-ZDUSSCGKSA-N

QBS10072S: CNS-Penetrant LAT1-Targeting Agent

QBS10072S is a bifunctional, non-cleavable small-molecule chemotherapeutic that combines a potent nitrogen mustard alkylator domain (tertiary N-bis(2-chloroethyl)amine) with the structural features of a selective L-type amino acid transporter 1 (LAT1; SLC7A5) substrate [1][2]. This design enables active, LAT1-mediated transport across the blood-brain barrier (BBB) and preferential intracellular accumulation in LAT1-overexpressing malignancies [1][3]. As an investigational agent, QBS10072S is currently under Phase II clinical evaluation (INSIGhT trial, NCT02977780) for newly diagnosed MGMT-unmethylated glioblastoma and has completed a Phase I dose-escalation study in advanced solid tumors [4][5].

LAT1-targeted DNA alkylating probe for CNS delivery research

Bifunctional design combines alkylator warhead with LAT1 substrate mimic

Active transport across BBB via LAT1, enabling CNS penetration studies

Leverages high LAT1 expression on BBB and tumor cells

Investigational tool for MGMT-unmethylated glioblastoma and brain metastasis models

Phase 1/2 trial context; research use only

• [1] Ozawa T, et al. A Novel Blood-Brain Barrier-Permeable Chemotherapeutic Agent for the Treatment of Glioblastoma. Cureus. 2021 Aug 31;13(8):e17595. View Source
• [2] Deng J, Chernikova SB, Wang Y, et al. A Novel Brain-Permeant Chemotherapeutic Agent for the Treatment of Brain Metastasis in Triple-Negative Breast Cancer. Mol Cancer Ther. 2021;20(11):2110-2116. View Source
• [3] National Cancer Institute Thesaurus. Cytotoxic Agent-LAT1 Substrate QBS10072S (Code C187141). View Source
• [4] Wen PY, et al. CTNI-60. Safety Lead-in Results for QBS10072S in the Individualized Screening Trial of Innovative Glioblastoma Therapy (INSIGhT). Neuro-Oncology. 2024;26(Suppl 8):viii110. View Source
• [5] ClinicalTrials.gov. INdividualized Screening Trial of Innovative Glioblastoma Therapy (INSIGhT). NCT02977780. View Source

QBS10072S: Differentiation from Standard Therapies

Substituting QBS10072S with temozolomide (TMZ), melphalan, or LAT1-inhibitory alternatives (e.g., JPH203) is not scientifically justified due to fundamental mechanistic and selectivity differences. TMZ, the standard-of-care for GBM, is ineffective in ~60% of patients due to MGMT-mediated resistance and is not actively transported across the BBB [1]. Melphalan, a structurally related nitrogen mustard, lacks LAT1-targeting capability, resulting in non-specific cytotoxicity and dose-limiting myelosuppression [2]. In-class LAT1 inhibitors like JPH203 block amino acid uptake but lack a covalently attached cytotoxic warhead; they cannot induce DNA interstrand crosslinks and thus do not possess QBS10072S's dual-targeting, DNA-damaging mechanism [3]. The quantitative evidence that follows establishes QBS10072S's differentiated profile along multiple orthogonal axes—transporter selectivity, cytotoxicity against TMZ-resistant cells, and reduced normal-tissue toxicity relative to melphalan—each with head-to-head or cross-study comparable data.

Temozolomide (TMZ)

TMZ efficacy depends on MGMT promoter methylation status; may not be active in MGMT-unmethylated GBM models where QBS10072S shows cytotoxicity.

LAT1 Inhibitors (e.g., JPH203)

Direct LAT1 inhibitors lack intrinsic DNA-alkylating cytotoxic payload; cannot replicate the dual mechanism of targeted delivery plus DNA damage.

Non-Targeted Alkylators (e.g., Melphalan)

Standard nitrogen mustards lack LAT1-mediated selectivity; preclinical data indicate higher myelosuppression risk at comparable doses, potentially limiting therapeutic window in research models.

• [1] Ozawa T, et al. A Novel Blood-Brain Barrier-Permeable Chemotherapeutic Agent for the Treatment of Glioblastoma. Cureus. 2021 Aug 31;13(8):e17595. View Source
• [2] Deng J, Chernikova SB, Wang Y, et al. A Novel Brain-Permeant Chemotherapeutic Agent for the Treatment of Brain Metastasis in Triple-Negative Breast Cancer. Mol Cancer Ther. 2021;20(11):2110-2116. View Source
• [3] Oda K, et al. JPH203, a newly developed anti-cancer drug, shows a preincubation inhibitory effect on L-type amino acid transporter 1 function. J Pharmacol Sci. 2020;144(1):16-22. View Source

QBS10072S Evidence and Differentiation

LAT1-Selective Cytotoxicity in Cancer Cells

QBS10072S exhibits a 50-fold higher inhibitory potency against LAT1-mediated substrate uptake (IC50 = 21 μM) compared to LAT2 (IC50 = 1100 μM), as measured in transport assays [1]. This transporter selectivity is critical because LAT1 is overexpressed in GBM and other aggressive cancers while being minimally expressed in normal brain tissue; LAT2 is more ubiquitously expressed [2]. The 50-fold selectivity window provides a quantifiable margin for preferential accumulation in LAT1-high tumor cells.

LAT1 vs LAT2 Selectivity

Direct comparison

LAT1 IC50 21 μM vs LAT2 IC50 1100 μM (~52-fold)

Supports LAT1-targeted transport rationale

Cell-based substrate uptake assay; no off-target data for other transporters

Evidence Dimension	LAT1 vs. LAT2 substrate uptake inhibition
Target Compound Data	IC50 = 21 μM for LAT1-mediated uptake
Comparator Or Baseline	IC50 = 1100 μM for LAT2-mediated uptake
Quantified Difference	50-fold more potent at LAT1 vs. LAT2
Conditions	In vitro transport assay using cells expressing human LAT1 or LAT2

Why This Matters

This level of selectivity is essential for minimizing off-target uptake in normal tissues that express LAT2, supporting the compound's therapeutic window and differentiating it from non-selective alkylators like melphalan.

• [1] Ozawa T, et al. A Novel Blood-Brain Barrier-Permeable Chemotherapeutic Agent for the Treatment of Glioblastoma. Cureus. 2021 Aug 31;13(8):e17595. View Source
• [2] Ozawa T, et al. Cureus. 2021 (Introduction on LAT1 overexpression in GBM). View Source

MGMT-Independent Cytotoxicity vs. Temozolomide

Unlike temozolomide (TMZ), which shows markedly reduced cytotoxicity in MGMT-expressing cells (≥10-fold increase in IC50; e.g., MGMT-expressing GSCs: IC50 ~44–160 μM vs. MGMT non-expressing: IC50 ~1.5–5.2 μM) [1], QBS10072S is cytotoxic to cells with both high and low levels of MGMT expression [2]. In U251 glioma cells, QBS10072S demonstrates an IC50 of 12 μM , whereas reported TMZ IC50 values in U251 range from 25 μM to >128 μM depending on MGMT status and assay conditions [3]. This MGMT-agnostic cytotoxicity is mechanistically linked to QBS10072S's induction of DNA interstrand crosslinks, a lesion not repaired by MGMT.

MGMT-Independent Cytotoxicity

Direct comparison

EC50 12–40 μM across GBM lines, including MGMT-high; TMZ inactive in MGMT-high

Supports study in TMZ-resistant GBM models

U251, LN229 cell viability assays; clinical translation requires validation

Evidence Dimension	Cytotoxicity in GBM cell lines with variable MGMT expression
Target Compound Data	IC50 = 12 μM (U251 cells); cytotoxicity in both MGMT-high and MGMT-low cells
Comparator Or Baseline	TMZ IC50 = 25–128+ μM (U251); ≥10-fold resistance in MGMT-expressing GSCs
Quantified Difference	QBS10072S IC50 ~2- to >10-fold lower than TMZ in GBM lines; no loss of potency in MGMT-high cells
Conditions	U251 and LN229 GBM cell viability assays (WST-1 / CellTiter-Glo)

Why This Matters

For procurement decisions, this evidence supports selecting QBS10072S over TMZ for studies involving TMZ-resistant or MGMT-unmethylated glioblastoma models, directly addressing a major unmet need in GBM research.

• [1] Bone morphogenetic protein 7 sensitizes MGMT-expressing GSCs to TMZ. Mol Cancer. 2015; and related MGMT resistance literature. View Source
• [2] Ozawa T, et al. Cureus. 2021. View Source
• [3] FOXO3a protects glioma cells against TMZ. (IC50 data compilation). View Source

Survival Advantage in GBM and Brain Metastasis Models

In a direct comparative study, QBS10072S displayed 25-fold higher specificity for LAT1 and 2- to 5-fold lower cytotoxicity toward normal cells (astrocytes, fibroblasts, and bone marrow progenitors) compared with melphalan, a structurally related nitrogen mustard [1]. This differential toxicity is attributable to QBS10072S's LAT1-targeting domain, which limits uptake in LAT1-low normal tissues, whereas melphalan enters cells primarily via passive diffusion and non-selective amino acid transporters.

Survival in CNS Models

In vivo endpoint

p

In vivo model-response context for GBM and brain metastasis

Orthotopic xenograft and carotid injection TNBC models

Phase II Safety Lead-In

Class-level inference

No DLTs at 12–18 mg/m²; RP2D 18 mg/m²; Grade ≥3 lymphopenia (n=3), fatigue (n=1)

Reported tolerability endpoint context with radiation

Open-label, MGMT-unmethylated GBM; requires further validation

Myelosuppression vs. Melphalan

Direct comparison

Decreased myelosuppression in vivo vs. identical melphalan dose

Supports LAT1-mediated selectivity may reduce bone marrow toxicity

Rat model and human CD34+ stem cell assays; data to verify

Evidence Dimension	Cytotoxicity toward normal cells
Target Compound Data	2- to 5-fold lower cytotoxicity vs. melphalan
Comparator Or Baseline	Melphalan (reference nitrogen mustard)
Quantified Difference	25-fold higher LAT1 specificity; 2- to 5-fold reduced normal-cell cytotoxicity
Conditions	In vitro cytotoxicity assays on primary human astrocytes, fibroblasts, and bone marrow progenitor cells

Why This Matters

This evidence directly addresses procurement for studies where minimizing off-target bone marrow suppression and neurotoxicity is a priority, such as in combination regimens or long-term in vivo models.

• [1] Deng J, Chernikova SB, Wang Y, et al. Mol Cancer Ther. 2021;20(11):2110-2116. View Source

Phase II Safety and Tolerability in Glioblastoma

In orthotopic glioblastoma xenograft models, QBS10072S treatment (10 mg/kg, IV, once weekly for six weeks) significantly delayed tumorigenesis and prolonged animal survival compared to vehicle controls, with no reported adverse effects [1]. Quantitative bioluminescence imaging demonstrated substantial tumor growth inhibition. In a separate TNBC brain metastasis model, QBS10072S effectively slowed metastatic growth and improved survival in both intraperitoneal (twice weekly) and intravenous (once weekly) dosing regimens [2].

Phase II Safety Lead-In

Class-level inference

No DLTs at 12–18 mg/m²; RP2D 18 mg/m²; Grade ≥3 lymphopenia (n=3), fatigue (n=1)

Reported tolerability endpoint context with radiation

Open-label, MGMT-unmethylated GBM; requires further validation

Evidence Dimension	In vivo efficacy in orthotopic brain tumor models
Target Compound Data	Significant tumor growth inhibition and prolonged survival (p < 0.0001 for metastasis reduction)
Comparator Or Baseline	Vehicle-treated control groups
Quantified Difference	Significant survival benefit and tumor delay; reduction in leptomeningeal dissemination (p < 0.0001)
Conditions	Orthotopic GBM xenografts in mice; TNBC brain metastasis model (internal carotid injection)

Why This Matters

These in vivo data validate QBS10072S's ability to cross the BBB and exert therapeutic effects within the CNS, a critical differentiator from non-BBB-penetrant alkylators and a key consideration for procurement for brain tumor research.

• [1] Ozawa T, et al. Cureus. 2021. View Source
• [2] Figure 4. QBS10072S effectively slows metastatic growth and improves survival in a mouse model of TNBC brain metastasis. Mol Cancer Ther. 2021. View Source

Reduced Myelosuppression vs. Melphalan

In the INSIGhT trial safety lead-in (NCT02977780), QBS10072S was evaluated in combination with radiotherapy in newly diagnosed MGMT-unmethylated glioblastoma patients. The maximum tolerated dose (MTD) was not reached, and the recommended Phase II dose (RP2D) was established at 18 mg/m² [1]. No dose-limiting toxicities (DLTs) or adverse events leading to discontinuation were reported during the evaluation period. Grade ≥3 treatment-related toxicities included lymphopenia (n=3) and fatigue (n=1) [1]. This clinical safety profile contrasts with the significant myelosuppression often observed with non-targeted nitrogen mustards like melphalan and bendamustine.

Myelosuppression vs. Melphalan

Direct comparison

Decreased myelosuppression in vivo vs. identical melphalan dose

Supports LAT1-mediated selectivity may reduce bone marrow toxicity

Rat model and human CD34+ stem cell assays; data to verify

Evidence Dimension	Clinical tolerability in combination with radiotherapy
Target Compound Data	RP2D = 18 mg/m²; no DLTs; Grade ≥3 toxicities: lymphopenia (3/9), fatigue (1/9)
Comparator Or Baseline	Typical nitrogen mustard (melphalan, bendamustine) myelosuppression rates
Quantified Difference	Not directly quantified; inference based on known class toxicities
Conditions	Phase II platform trial (INSIGhT), newly diagnosed MGMT-unmethylated GBM

Why This Matters

For investigators procuring QBS10072S for clinical trial design or preclinical combination studies, the established RP2D and favorable safety lead-in data provide a validated dosing starting point and reduce regulatory uncertainty.

• [1] Wen PY, et al. CTNI-60. Neuro-Oncology. 2024;26(Suppl 8):viii110. View Source

QBS10072S Research Applications

LAT1-Mediated CNS Drug Delivery

Investigators studying TMZ-resistant GBM require an agent that retains cytotoxicity regardless of MGMT expression. QBS10072S's demonstrated potency in both MGMT-high and MGMT-low GBM cell lines (IC50 = 12 μM in U251) [1] and its distinct DNA crosslinking mechanism make it the compound of choice over TMZ for in vitro and in vivo models of TMZ-refractory disease. The orthotopic xenograft survival benefit further supports its use in advanced preclinical efficacy studies.

Therapy for TMZ-Resistant Glioblastoma

For research programs focused on CNS malignancies or brain metastases, QBS10072S's LAT1-mediated active transport across the BBB is a critical differentiator from non-penetrant alkylators [1]. The compound's 50-fold LAT1-over-LAT2 selectivity and significant reduction in leptomeningeal dissemination in TNBC brain metastasis models (p < 0.0001) [2] provide quantitative justification for its selection in BBB transport studies and CNS drug development.

Brain Metastasis and Leptomeningeal Disease Models

When designing combination therapies that include an alkylator, minimizing overlapping bone marrow toxicity is essential. QBS10072S's 2- to 5-fold lower cytotoxicity toward bone marrow progenitors compared to melphalan [1] supports its use in regimens where preserving hematopoietic function is critical. The clinical safety lead-in data showing manageable lymphopenia and fatigue as primary toxicities provides a favorable starting point for combination trial design.

Therapeutic Window of Targeted Alkylators

QBS10072S, along with its close analog QBS10096S, has demonstrated decreased survival of aggressive T-cell lymphoma cell lines in vitro and in vivo [1]. Given the upregulation of LAT1 in peripheral T-cell lymphoma and angioimmunoblastic T-cell lymphoma [1], QBS10072S is a prioritized research tool for studying LAT1-targeted therapy in these indications, particularly where standard chemotherapies show poor response.

Application

Selection Property

Validation Focus

LAT1-mediated CNS delivery research

LAT1/LAT2 selectivity context

Substrate uptake inhibition, BBB transport models

TMZ-resistant GBM model studies

MGMT-independent potency

Cell viability assays across MGMT status, orthotopic xenograft survival

Brain metastasis and leptomeningeal disease models

In vivo CNS model response

Leptomeningeal dissemination quantification, survival endpoint

Targeted alkylator therapeutic index research

Myelosuppression endpoint comparison to melphalan

Bone marrow toxicity assays in rodent models

• [1] Ozawa T, et al. Cureus. 2021; and ProbeChem datasheet. View Source
• [2] Figure 4. Mol Cancer Ther. 2021. View Source
• [3] Deng J, et al. Mol Cancer Ther. 2021. View Source
• [4] Wen PY, et al. Neuro-Oncology. 2024;26(Suppl 8):viii110. View Source
• [5] Successful anti-tumor effects with two novel bifunctional chemotherapeutic compounds that combine a LAT1 substrate with cytotoxic moieties in aggressive T-cell lymphomas. Leuk Res Rep. 2023. View Source